Cas no 208122-61-6 (3-(4-Chlorophenoxy)-5-nitroaniline)

• Product Name: 3-(4-Chlorophenoxy)-5-nitroaniline
• CAS No: 208122-61-6
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• MDL: MFCD03419561
• CID: 2950865
• PubChem ID: 843200
• Update Time: 2025-06-09

3-(4-Chlorophenoxy)-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-氯苯氧基)-5-硝基苯胺
• 3-(4-chlorophenoxy)-5-nitroaniline
• 3-(4-Chloro-phenoxy)-5-nitro-phenylamine
• Oprea1_776839
• BBL038366
• STK301835
• 3-(4-Chlorophenoxy)-5-nitrophenylamine
• [3-(4-chlorophenoxy)-5-nitrophenyl]amine
• benzenamine, 3-(4-chlorophenoxy)-5-nitro-
• CS-0268404
• AK-968/41922387
• LS-02067
• DTXSID801296670
• AKOS000308339
• 208122-61-6
• EN300-228365
• 3-(4-Chlorophenoxy)-5-nitrobenzenamine
• 3-(4-Chlorophenoxy)-5-nitroaniline

• MDL： MFCD03419561
• Inchi： 1S/C12H9ClN2O3/c13-8-1-3-11(4-2-8)18-12-6-9(14)5-10(7-12)15(16)17/h1-7H,14H2
• InChI Key： DIMXIWGYRCTQPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC(=CC(=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 264.0301698Da
• Monoisotopic Mass: 264.0301698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.1

Additional information on 3-(4-Chlorophenoxy)-5-nitroaniline

Comprehensive Overview of 3-(4-Chlorophenoxy)-5-nitroaniline (CAS No. 208122-61-6)

3-(4-Chlorophenoxy)-5-nitroaniline, identified by its CAS number 208122-61-6, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of nitroaniline derivatives, which are known for their versatile applications in synthetic chemistry. The presence of both chlorophenoxy and nitro functional groups in its structure makes it a valuable intermediate for developing advanced materials and bioactive molecules. Researchers often explore its potential in drug discovery and crop protection formulations due to its unique chemical properties.

In recent years, the demand for 3-(4-Chlorophenoxy)-5-nitroaniline has surged, driven by its relevance in green chemistry and sustainable synthesis. With increasing environmental concerns, scientists are focusing on eco-friendly methods to synthesize such compounds, minimizing waste and energy consumption. The compound's molecular stability and reactivity under mild conditions align well with these goals, making it a subject of interest in academic publications and industrial patents. Additionally, its role in heterocyclic chemistry has been highlighted in studies aiming to develop novel antimicrobial agents and herbicides.

The synthesis of 3-(4-Chlorophenoxy)-5-nitroaniline typically involves multi-step reactions, including nitration and etherification processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing this compound, ensuring compliance with regulatory standards. Its solubility in organic solvents and thermal stability further broaden its applicability in various experimental setups.

From a commercial perspective, CAS 208122-61-6 is supplied by leading chemical manufacturers with high purity grades (>98%). Its pricing and availability are influenced by factors such as raw material costs and production scalability. Companies specializing in custom synthesis often list this compound in their portfolios, catering to research institutions and pharmaceutical developers. Online databases like PubChem and Reaxys provide detailed physicochemical data, aiding researchers in project planning. Frequently searched queries include "3-(4-Chlorophenoxy)-5-nitroaniline suppliers" and "synthetic routes for CAS 208122-61-6," reflecting its industrial demand.

Future research on 3-(4-Chlorophenoxy)-5-nitroaniline may explore its potential in material science, particularly in designing organic semiconductors or photocatalysts. Its electron-withdrawing nitro group and aromatic system could contribute to optoelectronic applications. Moreover, collaborations between academia and industry may uncover innovative uses, leveraging computational tools like molecular docking to predict biological activity. As precision agriculture gains traction, derivatives of this compound might play a role in next-generation plant growth regulators.

In summary, 3-(4-Chlorophenoxy)-5-nitroaniline (208122-61-6) exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a compound of enduring significance in scientific and industrial communities. For researchers seeking reliable data, peer-reviewed journals and patent filings remain indispensable resources for staying updated on breakthroughs related to this molecule.